Cas no 32780-41-9 (Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo-)

Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo- structure
32780-41-9 structure
Product Name:Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo-
CAS No:32780-41-9
MF:C13H15ClO3
MW:254.709403276443
CID:309228
PubChem ID:208659
Update Time:2025-04-19

Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo-
    • 4-(3-chloro-4-propan-2-ylphenyl)-4-oxobutanoic acid
    • Acide (isopropyl-4 chloro-3 phenyl)-4 oxo-4 butyrique [French]
    • 32780-41-9
    • Benzenebutanoic acid, 3-chloro-4-(1-methylethyl)-gamma-oxo-
    • DTXSID90186448
    • CB 844
    • 3-Chloro-4-(1-methylethyl)-gamma-oxobenzenebutanoic acid
    • BRN 2736903
    • Acide (isopropyl-4 chloro-3 phenyl)-4 oxo-4 butyrique
    • SCHEMBL9005893
    • 3-Chloro-4-isopropyl-gamma-oxobenzenebutanoic acid
    • Inchi: 1S/C13H15ClO3/c1-8(2)10-4-3-9(7-11(10)14)12(15)5-6-13(16)17/h3-4,7-8H,5-6H2,1-2H3,(H,16,17)
    • InChI Key: IABOTBQLHBOLNH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(CCC(=O)O)=O)C=CC=1C(C)C

Computed Properties

  • Exact Mass: 254.07105
  • Monoisotopic Mass: 254.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 429.6°Cat760mmHg
  • Flash Point: 213.6°C
  • Refractive Index: 1.541
  • PSA: 54.37
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